Cas no 24404-48-6 (Saponaroside)

• Product Name: Saponaroside
• CAS No: 24404-48-6
• MF: C₃₅H₅₄O₉
• MW: 618.797872066498
• CID: 284983
• PubChem ID: 12315305
• Update Time: 2025-07-16

Saponaroside Chemical and Physical Properties

Names and Identifiers

• Saponaroside(8CI)
• Saponaroside
• 3β-(β-D-Xylopyranosyloxy)-5α-olean-12-ene-23,28-dioic acid
• Olean-12-ene-23,28-dioicacid, 3-(b-D-xylopyranosyloxy)-, (3b,4a)- (9CI)
• 24404-48-6
• (3S,4S,4aR,6aR,6bS,8aS,12aS,14aR,14bR)-4,6a,6b,11,11,14b-hexamethyl-3-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicene-4,8a-dicarboxylic acid
• (3beta,4alpha)-3-(beta-D-Xylopyranosyloxy)-olean-12-ene-23,28-dioic Acid

• Inchi： 1S/C35H54O9/c1-30(2)13-15-35(29(41)42)16-14-32(4)19(20(35)17-30)7-8-22-31(3)11-10-24(44-27-26(38)25(37)21(36)18-43-27)34(6,28(39)40)23(31)9-12-33(22,32)5/h7,20-27,36-38H,8-18H2,1-6H3,(H,39,40)(H,41,42)/t20-,21+,22+,23+,24-,25-,26+,27-,31+,32+,33+,34-,35-/m0/s1
• InChI Key： DXJCPZYEMVPDFE-HSTYGQCDSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@H]1CC[C@@]2(C)[C@H]([C@@]1(C(=O)O)C)CC[C@@]1(C)[C@]3(C)CC[C@@]4(C(=O)O)CCC(C)(C)C[C@H]4C3=CC[C@@H]12

Computed Properties

• Exact Mass: 618.37678330g/mol
• Monoisotopic Mass: 618.37678330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 4
• Complexity: 1230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154
• XLogP3: 4.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on Saponaroside

Introduction to Saponaroside (CAS No. 24404-48-6): A Comprehensive Overview

Saponaroside, a naturally occurring glycoside with the chemical formula and CAS number CAS No. 24404-48-6, has garnered significant attention in the field of pharmaceutical and biochemical research due to its unique structural properties and promising biological activities. This compound, derived from the plant Rosmarinus officinalis (rosemary), has been extensively studied for its potential therapeutic applications, particularly in the areas of anti-inflammatory, antioxidant, and anticancer effects.

The structural complexity of Saponaroside makes it a subject of intense interest among chemists and biochemists. Its molecular structure consists of a triterpenoid aglycone moiety linked to a sugar moiety, which contributes to its remarkable solubility in water and its ability to interact with various biological targets. Recent advancements in spectroscopic techniques have allowed researchers to elucidate the detailed stereochemistry of Saponaroside, providing insights into its mechanism of action.

In recent years, the pharmacological properties of Saponaroside have been extensively investigated. Studies have demonstrated that Saponaroside exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings have positioned Saponaroside as a promising candidate for the development of novel anti-inflammatory drugs.

Moreover, Saponaroside has shown significant antioxidant activity, which is attributed to its ability to scavenge free radicals and protect cells from oxidative damage. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases, cardiovascular disorders, and cancer. The antioxidant properties of Saponaroside make it a valuable compound for therapeutic intervention in these conditions.

One of the most intriguing aspects of Saponaroside is its potential anticancer activity. Preclinical studies have revealed that Saponaroside can induce apoptosis in cancer cells by activating caspase-dependent pathways. Additionally, it has been shown to inhibit the growth of tumor cells by disrupting microtubule formation and inhibiting cell proliferation. These findings suggest that Saponaroside could be a valuable component in the development of combination therapies for cancer treatment.

The biosynthetic pathway of Saponaroside has also been a subject of research interest. Studies have identified key enzymes involved in the biosynthesis of triterpenoids and glycosides, providing insights into how plants produce these bioactive compounds. Understanding the biosynthetic pathway of Saponaroside could lead to new strategies for enhancing its production in plants or through synthetic biology approaches.

Recent clinical trials have begun to explore the therapeutic potential of Saponaroside in human health. Initial results suggest that Saponaroside is well-tolerated and demonstrates significant efficacy in treating inflammatory conditions. These clinical trials are ongoing, but they provide encouraging evidence for the future use of Saponaroside in human medicine.

The future direction of research on Saponaroside is likely to focus on optimizing its pharmacokinetic properties and developing novel delivery systems to enhance its bioavailability. Additionally, further investigation into its mechanism of action will be crucial for understanding how it interacts with biological targets and how it can be effectively utilized in therapeutic applications.

In conclusion, Saponaroside (CAS No. 24404-48-6) is a promising natural product with a wide range of biological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it an attractive candidate for drug development. As research continues to uncover more about its structure-activity relationships and mechanisms of action, Saponaroside is poised to play a significant role in the future of pharmaceuticals.